Cas no 188242-18-4 (2(1H)-Pyrimidinone, 4-[(9-bromononyl)thio]-)

• Product Name: 2(1H)-Pyrimidinone, 4-[(9-bromononyl)thio]-
• CAS No: 188242-18-4
• MF: C₁₃H₂₁BrN₂OS
• MW: 333.28764128685
• CID: 1379549
• Update Time: 2024-08-16

2(1H)-Pyrimidinone, 4-[(9-bromononyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-[(9-bromononyl)thio]-
• 2(1H)-Pyrimidinone, 6-[(9-bromononyl)thio]-

• Inchi： 1S/C13H21BrN2OS/c14-9-6-4-2-1-3-5-7-11-18-12-8-10-15-13(17)16-12/h8,10H,1-7,9,11H2,(H,15,16,17)
• InChI Key： XTABWRSLICEIQV-UHFFFAOYSA-N
• SMILES： C1(=O)NC(SCCCCCCCCCBr)=CC=N1

Computed Properties

• Exact Mass: 332.05593

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• PSA: 41.46
• pka: 7?+-.0.10(Predicted)